Cas no 834900-78-6 (Cyclohexanecarboxylic acid, 3,6-dimethyl-2-oxo-, methyl ester)
834900-78-6 structure
Product Name:Cyclohexanecarboxylic acid, 3,6-dimethyl-2-oxo-, methyl ester
CAS No:834900-78-6
MF:C10H16O3
MW:184.232243537903
CID:670395
PubChem ID:12194788
Update Time:2025-04-19
Cyclohexanecarboxylic acid, 3,6-dimethyl-2-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 3,6-dimethyl-2-oxo-, methyl ester
- methyl 3,6-dimethyl-2-oxocyclohexane-1-carboxylate
- DTXSID60479935
- 834900-78-6
-
- Inchi: 1S/C10H16O3/c1-6-4-5-7(2)9(11)8(6)10(12)13-3/h6-8H,4-5H2,1-3H3
- InChI Key: OFAUXSSKVSWFBT-UHFFFAOYSA-N
- SMILES: O=C1C(C)CCC(C)C1C(=O)OC
Computed Properties
- Exact Mass: 184.109944368g/mol
- Monoisotopic Mass: 184.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.4Ų
Cyclohexanecarboxylic acid, 3,6-dimethyl-2-oxo-, methyl ester Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
834900-78-6 (Cyclohexanecarboxylic acid, 3,6-dimethyl-2-oxo-, methyl ester) Related Products
- 1522-34-5(Ethyl 2-acetyl-4-methylpentanoate)
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 6297-22-9(methyl 4-oxocyclohexane-1-carboxylate)
- 10420-33-4(1,4-dimethyl 2-acetylbutanedioate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 1655-07-8(ethyl 2-oxocyclohexane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 32249-35-7(Methyl 3-cyclopropyl-3-oxopropanoate)
- 10472-24-9(methyl 2-oxocyclopentane-1-carboxylate)
- 42558-54-3(Methyl 4-methyl-3-oxopentanoate)
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